Cas no 147380-76-5 (2-(thiophen-2-yl)methoxyacetic acid)

• Product Name: 2-(thiophen-2-yl)methoxyacetic acid
• CAS No: 147380-76-5
• MF: C₇H₈O₃S
• MW: 172.201621055603
• MDL: MFCD14649100
• CID: 3771750
• PubChem ID: 23369392
• Update Time: 2025-08-05

2-(thiophen-2-yl)methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-thienylmethoxy)-
• Acetic acid, 2-(2-thienylmethoxy)-
• 2-(thiophen-2-yl)methoxyacetic acid
• 2-[(thiophen-2-yl)methoxy]acetic acid
• CS-0346332
• 147380-76-5
• 2-(thiophen-2-ylmethoxy)aceticacid
• DKRHUAKZSKVFMG-UHFFFAOYSA-N
• EN300-22990
• SCHEMBL5195846
• thien-2-ylmethoxyacetic acid
• 2-(thiophen-2-ylmethoxy)acetic acid
• AKOS009075647

• MDL： MFCD14649100
• Inchi： 1S/C7H8O3S/c8-7(9)5-10-4-6-2-1-3-11-6/h1-3H,4-5H2,(H,8,9)
• InChI Key： DKRHUAKZSKVFMG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1COCC(=O)O

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(thiophen-2-yl)methoxyacetic acid

Introduction to 2-(thiophen-2-yl)methoxyacetic acid (CAS No. 147380-76-5)

2-(thiophen-2-yl)methoxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 147380-76-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural motif of thiophen-2-yl provides a unique scaffold that contributes to the molecule's reactivity and interaction with biological targets, making it a valuable scaffold for medicinal chemists.

The molecular structure of 2-(thiophen-2-yl)methoxyacetic acid consists of a thiophene ring substituted at the 2-position with a methoxy group, which is further linked to an acetic acid moiety. This configuration endows the compound with both aromatic and aliphatic characteristics, enabling it to exhibit a wide range of pharmacological properties. The presence of the hydroxyl group in the acetic acid moiety also suggests potential for further derivatization, allowing for the creation of analogs with enhanced biological activity or improved pharmacokinetic profiles.

In recent years, there has been a growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic areas. Research has shown that thiophene derivatives can interact with multiple biological pathways, including enzyme inhibition, receptor binding, and modulation of signal transduction cascades. Among these derivatives, 2-(thiophen-2-yl)methoxyacetic acid has been studied for its potential role in modulating inflammatory responses and antioxidant activities. These properties make it a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

One of the most compelling aspects of 2-(thiophen-2-yl)methoxyacetic acid is its ability to serve as a versatile building block for drug discovery. By leveraging its structural features, researchers have synthesized several analogs that exhibit enhanced potency and selectivity. For instance, modifications to the thiophene ring or the methoxyacetic acid moiety have led to compounds with improved metabolic stability and reduced toxicity. These findings highlight the importance of 2-(thiophen-2-yl)methoxyacetic acid as a key intermediate in the synthesis of next-generation pharmaceuticals.

The pharmacological profile of 2-(thiophen-2-yl)methoxyacetic acid has been further explored through preclinical studies. These investigations have revealed that the compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promise in reducing oxidative stress by scavenging reactive oxygen species (ROS). These effects are particularly relevant in the context of aging-related diseases and neurodegenerative disorders, where inflammation and oxidative damage play critical roles.

Recent advances in computational chemistry have also contributed to a deeper understanding of the interactions between 2-(thiophen-2-yl)methoxyacetic acid and biological targets. Molecular docking studies have identified specific binding pockets on proteins associated with inflammatory pathways, providing insights into how this compound exerts its therapeutic effects. These computational approaches have complemented experimental efforts, enabling researchers to design more effective derivatives with tailored pharmacological properties.

The synthetic pathways for 2-(thiophen-2-yl)methoxyacetic acid have been optimized to ensure high yield and purity, making it accessible for large-scale production. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the thiophene core efficiently. Furthermore, green chemistry principles have been integrated into these processes to minimize environmental impact while maintaining high chemical efficiency.

The potential applications of 2-(thiophen-2-yl)methoxyacetic acid extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its structural versatility and reactivity. For example, derivatives of this compound have shown promise as intermediates in the synthesis of novel pesticides and corrosion inhibitors. This broadens its industrial relevance and underscores its importance as a multifunctional chemical entity.

As research continues to uncover new therapeutic applications for thiophen-based compounds, 2-(thiophen-2-yl)methoxyacetic acid is poised to play a central role in drug discovery initiatives. Its unique structural features and demonstrated biological activity make it an invaluable asset for medicinal chemists seeking to develop innovative treatments for complex diseases. The ongoing exploration of this compound highlights its significance as a cornerstone in modern chemical biology and pharmaceutical research.